Formation of a bilayer film on gold substrates for connector applications: spectroscopic study of the deposition process
Journal of Materials Chemistry Pub Date: 2005-10-21 DOI: 10.1039/B507146A
Abstract
The formation of a film composed of two layers on gold substrates (evaporated and electrodeposited) is reported. The bilayer film is constituted of a monolayer of n-2-perfluorohexyl-ethanethiol (F6H2) molecules bound to the metal surface and a supernatant lubricant film (PFPE) in which F6H2 molecules are present. One- and two-step deposition modes of the bilayer film are considered and the corresponding films are characterized by
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